Cas no 105522-94-9 (2-Thiopheneacetic acid,4-(ethoxycarbonyl)-5-[(2-ethoxy-2-oxoacetyl)amino]-3-methyl-, ethyl ester)

2-Thiopheneacetic acid,4-(ethoxycarbonyl)-5-[(2-ethoxy-2-oxoacetyl)amino]-3-methyl-, ethyl ester structure
105522-94-9 structure
Product Name:2-Thiopheneacetic acid,4-(ethoxycarbonyl)-5-[(2-ethoxy-2-oxoacetyl)amino]-3-methyl-, ethyl ester
CAS No:105522-94-9
MF:C16H21NO7S
MW:371.405443906784
CID:165454
PubChem ID:3064743
Update Time:2025-04-19

2-Thiopheneacetic acid,4-(ethoxycarbonyl)-5-[(2-ethoxy-2-oxoacetyl)amino]-3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiopheneacetic acid,4-(ethoxycarbonyl)-5-[(2-ethoxy-2-oxoacetyl)amino]-3-methyl-, ethyl ester
    • ethyl 2-[(2-ethoxy-2-oxoacetyl)amino]-5-(2-ethoxy-2-oxoethyl)-4-methylthiophene-3-carboxylate
    • AC1MI8GA
    • BRN 5628993
    • Ethyl 2-ethoxyalylamino-3-ethoxycarbonyl-4-methyl-5-thiopheneacetate
    • LS-99457
    • N-(3-Carboxy-5-(carboxymethyl)-4-methyl-2-thienyl)oxamic acid triethyl ester
    • Oxamic acid, N-(3-carboxy-5-(carboxymethyl)-4-methyl-2-thienyl)-, triethyl ester
    • DTXSID40147185
    • 105522-94-9
    • Inchi: 1S/C16H21NO7S/c1-5-22-11(18)8-10-9(4)12(15(20)23-6-2)14(25-10)17-13(19)16(21)24-7-3/h5-8H2,1-4H3,(H,17,19)
    • InChI Key: ULJGMSZYBNMSMN-UHFFFAOYSA-N
    • SMILES: S1C(=C(C(=O)OCC)C(C)=C1CC(=O)OCC)NC(C(=O)OCC)=O

Computed Properties

  • Exact Mass: 371.10393
  • Monoisotopic Mass: 371.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 11
  • Complexity: 511
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 136Ų

Experimental Properties

  • Density: 1.287
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.549
  • PSA: 108
  • LogP: 1.91340
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